Cas no 62530-16-9 (Benzene, 1-chloro-4-(4-chloro-3-methylphenoxy)-2-methoxy-3,5-dinitro-)

• Product Name: Benzene, 1-chloro-4-(4-chloro-3-methylphenoxy)-2-methoxy-3,5-dinitro-
• CAS No: 62530-16-9
• MF: C₁₄H₁₀Cl₂N₂O₆
• MW: 373.145001888275
• CID: 441412
• PubChem ID: 71385479
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(4-chloro-3-methylphenoxy)-2-methoxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(4-chloro-3-methylphenoxy)-2-methoxy-3,5-dinitro-
• 1-chloro-4-(4-chloro-3-methylphenoxy)-2-methoxy-3,5-dinitrobenzene
• DTXSID50807708
• 62530-16-9

• Inchi： 1S/C14H10Cl2N2O6/c1-7-5-8(3-4-9(7)15)24-14-11(17(19)20)6-10(16)13(23-2)12(14)18(21)22/h3-6H,1-2H3
• InChI Key： DJRUWTKUAQSYIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1=CC=C(C(C)=C1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 371.9917
• Monoisotopic Mass: 371.9915914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74